Cas no 143289-15-0 (1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-)

• Product name: 1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-
• CAS No: 143289-15-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 235236
• PubChem ID: 178707

1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-
• (1R,2R,3S,10bR)-2,3-dihydro-1H-fluoranthene-1,2,3,10b-tetrol
• 143289-15-0
• 1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1alpha,2alpha,3beta,10bbeta)-

• Inchi： InChI=1S/C16H14O4/c17-13-10-6-3-5-9-8-4-1-2-7-11(8)16(20,12(9)10)15(19)14(13)18/h1-7,13-15,17-20H/t13-,14+,15+,16+/m0/s1
• InChI Key： KEHBEOOYFBDGRQ-ZJIFWQFVSA-N
• SMILES： O[C@@H]1[C@@H](O)[C@@H](O)[C@]2(C3=CC=CC=C3C3C=CC=C1C2=3)O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų
• XLogP3: -0.1

Experimental Properties

• Density: 1.661
• Boiling Point: 499.7°Cat760mmHg
• Flash Point: 245.6°C
• Refractive Index: 1.84
• PSA: 80.92